Cas no 61477-32-5 ({[(4-chlorophenyl)sulfonyl]oxy}(hydroxy)phenyl-lambda~3~-iodane)
61477-32-5 structure
Product Name:{[(4-chlorophenyl)sulfonyl]oxy}(hydroxy)phenyl-lambda~3~-iodane
CAS No:61477-32-5
MF:C12H10ClIO4S
MW:412.627873897552
CID:954569
PubChem ID:325436
Update Time:2025-04-19
{[(4-chlorophenyl)sulfonyl]oxy}(hydroxy)phenyl-lambda~3~-iodane Chemical and Physical Properties
Names and Identifiers
-
- {[(4-chlorophenyl)sulfonyl]oxy}(hydroxy)phenyl-lambda~3~-iodane
- [hydroxy(phenyl)-λ<sup>3</sup>-iodanyl] 4-chlorobenzenesulfonate
- NSC-294178
- DTXSID80315361
- 61477-32-5
- NSC294178
-
- Inchi: 1S/C12H10ClIO4S/c13-10-6-8-12(9-7-10)19(16,17)18-14(15)11-4-2-1-3-5-11/h1-9,15H
- InChI Key: ZINXZDSYFJLDMA-UHFFFAOYSA-N
- SMILES: I(C1C=CC=CC=1)(O)OS(C1C=CC(=CC=1)Cl)(=O)=O
Computed Properties
- Exact Mass: 411.9029
- Monoisotopic Mass: 411.90331g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 370
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 72Ų
Experimental Properties
- PSA: 63.6
{[(4-chlorophenyl)sulfonyl]oxy}(hydroxy)phenyl-lambda~3~-iodane Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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